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Compound of Interest

N,N-dimethylmorpholine-2-
Compound Name: ]
carboxamide

CAS No.: 135072-23-0

Cat. No.: B166608

Get Quote

Executive Summary

N,N-Dimethylmorpholine-2-carboxamide represents a specialized class of chiral auxiliaries
derived from the morpholine-2-carboxylic acid (MOCA) scaffold.[1] Unlike the planar
oxazolidinone (Evans) or pseudoephedrine (Myers) auxiliaries, this scaffold leverages the rigid
chair conformation of the morpholine ring combined with a strong chelating capability of the C2-
dimethylcarboxamide group. This guide outlines its utility in facilitating highly diastereoselective
alkylations, aldol reactions, and Michael additions, offering a robust alternative for substrates
requiring distinct solubility profiles or cleavage conditions.

Structural Basis & Mechanism of Induction

The efficacy of N,N-dimethylmorpholine-2-carboxamide relies on its ability to form a rigid,
chelated transition state.[1]

The Chelation Control Model
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Upon acylation of the morpholine nitrogen (N4) with a substrate (e.g., propionic acid), the
auxiliary creates a platform for enolization.

e Z-Enolate Formation: Treatment with a base (e.g., LDA or LIHMDS) generates the (Z)-
enolate to minimize steric clash between the enolate oxygen and the R-group.[1]

o Metal Chelation: The carbonyl oxygen of the C2-dimethylamide side chain coordinates with
the Lithium counterion of the enolate. This 1,3-chelation locks the rotation of the C2-
substituent, forcing the morpholine ring into a specific chair conformation.

o Facial Bias: The bulky dimethylamide group, held in place by chelation, effectively shields
one face of the enolate (typically the Re-face, depending on the absolute configuration of the
C2 center), directing the electrophile to attack from the opposite, accessible face.

Diagram: Chelated Transition State (Z-Enolate)

The following Graphviz diagram illustrates the logical flow of the stereochemical induction,
highlighting the critical chelation event.
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Caption: Mechanistic pathway showing the critical lithium-chelation step that locks the auxiliary
conformation for high diastereoselectivity.[1]

Synthesis of the Auxiliary

The synthesis of the auxiliary itself is scalable, typically starting from commercially available
chiral pool materials such as (S)-epichlorohydrin or amino acids.

Synthetic Route (Protocol Summary)

o Starting Material: (S)-Morpholine-2-carboxylic acid (often available as the hydrochloride salt).

[1]
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e Amide Coupling: Reaction with dimethylamine (HNMe2) using standard coupling reagents
(EDCI/HOBt or HATU) to install the directing group.

 Purification: The product, (S)-N,N-dimethylmorpholine-2-carboxamide, is isolated as a
stable oil or solid (HCI salt).[1]

Key Specification:
e CAS: 1361115-06-1 (Hydrochloride salt)[1][2]
e Molecular Weight: 158.20 g/mol (Free base)

o Purity Requirement: >98% ee is critical to ensure high optical purity in downstream
applications.

Experimental Protocol: Asymmetric Alkylation

This protocol describes the alkylation of N-propionyl-N,N-dimethylmorpholine-2-
carboxamide with benzyl bromide.[1]

Reagents & Setup

e Substrate: N-Propionyl-(S)-N,N-dimethylmorpholine-2-carboxamide (1.0 equiv)

Base: Lithium Diisopropylamide (LDA) (1.1 equiv), freshly prepared or titrated.

Electrophile: Benzyl bromide (1.2 equiv).

Solvent: Anhydrous THF.

Additives: LiCl (optional, 2-3 equiv) can enhance the reaction rate and chelation tightness.

Step-by-Step Methodology

e Enolization:
o Cool a solution of the N-propionyl auxiliary in THF (0.1 M) to -78 °C under argon.

o Add LDA dropwise over 10 minutes.
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o Stir at -78 °C for 45 minutes to ensure complete formation of the chelated Z-enolate.

o Alkylation:

o Add benzyl bromide (neat or in minimal THF) dropwise.

o Allow the reaction to stir at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.
e Quench & Workup:

o Quench with saturated agueous NHa4ClI.

o Extract with EtOAc (3x). Wash combined organics with brine, dry over Na2SOa4, and
concentrate.

o Cleavage (Hydrolysis):

o

Dissolve the crude alkylated product in a mixture of THF/H20 (4:1).

[¢]

Add LiOH (2 equiv) and H202 (30%, 4 equiv) at O °C.

[e]

Stir until the auxiliary is cleaved (monitored by TLC/LCMS).

[e]

Note: The auxiliary can often be recovered by extraction of the basic aqueous phase after
removing the chiral acid product.

Performance Metrics (Representative)
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Parameter Value Notes
) ) High conversion due to
Yield (Alkylation) 85 - 92% »
nucleophilic enolate.[1]
) ) ) Enhanced by Li-chelation
Diastereomeric Ratio (dr) >95:5 )
mechanism.[1]
- Economically viable for scale-
Recovery of Auxiliary > 80%
up.[1]
Often requires
] ] chromatography; less
Crystalline Properties Moderate i
crystalline than
oxazolidinones.[1]
Comparative Analysis

How does N,N-dimethylmorpholine-2-carboxamide compare to industry standards?

Feature

Morpholine-2-
Carboxamide

Evans
Oxazolidinone

Myers
Pseudoephedrine

Induction Source

C2-Amide Chelation

C4-Steric Hindrance OH/Amide Chelation

Enolate Type Chelated Z-Enolate Chelated Z-Enolate Chelated Z-Enolate
Hydrolysis ) o )
N i Hydrolysis Acidic or Basic
Cleavage Conditions (LiOH/H202) or i )
_ (LIOH/H202) Hydrolysis
Reduction
Atom Economy Moderate Moderate High
Solubility High (Polar/Organic) Moderate High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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